3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-amine

• IUPAC Name: 3,5-dimethyl-1-propan-2-ylpyrazol-4-amine
• InChI: InChI=1S/C8H15N3/c1-5(2)11-7(4)8(9)6(3)10-11/h5H,9H2,1-4H3
• InChI Key: YWDXPQXEGATNSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C)N
• Molecular Formula: C8H15N3
• DSSTOX Substance ID: DTXSID101234160
• Molecular Weight: 153.22 g/mol
• CAS RN: 60706-59-4

Description

The compound “3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-amine” seems to be a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms.

Scientific Research Applications

Generation of Structurally Diverse Libraries

A study by Roman (2013) utilized a related compound as a starting material for alkylation and ring closure reactions to generate a structurally diverse library of compounds. This approach highlights the compound's utility in creating a wide range of chemical entities for further pharmaceutical or material science applications (Roman, 2013).

Modification of Polymers for Medical Applications

Aly and El-Mohdy (2015) modified radiation-induced poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including a compound structurally similar to "3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-amine." This modification aimed to enhance the polymers' swelling properties and thermal stability, suggesting potential medical applications such as drug delivery systems (Aly & El-Mohdy, 2015).

Development of New Materials

Xu et al. (2012) synthesized unsymmetrical 1,2,4,5-tetrazine derivatives using a structurally similar compound, demonstrating the potential of these molecules in developing materials with specific properties, such as novel ligands for catalysis or materials with unique electronic properties (Xu et al., 2012).

Facile Synthesis of Flexible Ligands

Potapov et al. (2007) described the facile synthesis of flexible ligands by reacting pyrazoles with dibromoalkanes in a superbasic medium, showcasing the versatility of pyrazole-based compounds in creating ligands for coordination chemistry, potentially leading to new metal-organic frameworks or catalytic systems (Potapov et al., 2007).

Investigation of Molecular Structures

Shawish et al. (2021) conducted molecular structure investigations of s-triazine derivatives incorporating pyrazole moieties, analyzing their intermolecular interactions and electronic properties. This research illustrates the compound's significance in designing molecules with desired physical and chemical characteristics for various scientific applications (Shawish et al., 2021).

Safety and Hazards

For safety and hazards, it’s recommended to immediately remove any clothing contaminated by the product and move out of the dangerous area. Consult a physician and show the safety data sheet.